Cas no 853771-88-7 (4-Bromo-2-(trifluoromethoxy)anisole)

• Product Name: 4-Bromo-2-(trifluoromethoxy)anisole
• CAS No: 853771-88-7
• MF: C₈H₆BrF₃O₂
• MW: 271.031252384186
• MDL: MFCD09907950
• CID: 717209
• PubChem ID: 45790939
• Update Time: 2025-07-20

4-Bromo-2-(trifluoromethoxy)anisole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(trifluoromethoxy)anisole
• 4-Bromo-1-methoxy-2-(trifluoromethoxy)benzene
• Benzene,4-bromo-1-methoxy-2-(trifluoromethoxy)-
• Benzene, 4-bromo-1-methoxy-2-(trifluoromethoxy)-
• 4-Bromo-2-(trifluoromethoxy)anisole,98%
• 853771-88-7
• DTXSID20672349
• SCHEMBL4573180
• AKOS005257852
• J-514590
• MS-20191
• BBL101261
• STL555057
• DB-011231
• MFCD09907950

• MDL： MFCD09907950
• Inchi： 1S/C8H6BrF3O2/c1-13-6-3-2-5(9)4-7(6)14-8(10,11)12/h2-4H,1H3
• InChI Key： QVGIROOBNUFIKC-UHFFFAOYSA-N
• SMILES： C1(OC)=CC=C(Br)C=C1OC(F)(F)F

Computed Properties

• Exact Mass: 269.95000
• Monoisotopic Mass: 269.95
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Density: 1.594
• Boiling Point: 198.806°C at 760 mmHg
• Flash Point: 92.687°C
• Refractive Index: 1.474
• Water Partition Coefficient: Insoluble in water.
• PSA: 18.46000
• LogP: 3.35630
• Solubility: Insoluble in water.

4-Bromo-2-(trifluoromethoxy)anisole Security Information

• HazardClass：IRRITANT
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-Bromo-2-(trifluoromethoxy)anisole

Comprehensive Analysis of 4-Bromo-2-(trifluoromethoxy)anisole (CAS No. 853771-88-7): Properties, Applications, and Industry Trends

4-Bromo-2-(trifluoromethoxy)anisole (CAS No. 853771-88-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This brominated trifluoromethoxy anisole derivative combines a methoxy group, a bromine atom, and a trifluoromethoxy moiety, making it a versatile intermediate for synthesizing complex molecules. The compound's molecular formula C8H6BrF3O2 and molecular weight 271.03 g/mol position it as a valuable building block in modern synthetic chemistry.

Recent studies highlight the growing demand for halogenated anisole derivatives in drug discovery, particularly for developing kinase inhibitors and CNS-active compounds. The trifluoromethoxy group enhances metabolic stability and lipophilicity—key properties researchers seek when optimizing drug candidates. Analytical techniques like HPLC purity analysis, NMR spectroscopy, and mass spectrometry confirm the compound's high purity (>98%), meeting stringent requirements for pharmaceutical applications.

The compound's structure-activity relationship (SAR) has become a focal point in medicinal chemistry forums. Scientists frequently search for "4-Bromo-2-(trifluoromethoxy)anisole solubility" and "synthetic routes for trifluoromethoxy compounds," reflecting practical concerns in laboratory applications. Its melting point range (45-48°C) and storage conditions (2-8°C under inert atmosphere) are critical parameters documented in technical datasheets.

In material science, this compound shows promise for developing liquid crystal materials and organic electronic components. The electronics industry's shift toward flexible displays has increased interest in such specialty chemicals. Patent analyses reveal its use in creating high-performance polymers with enhanced thermal stability—a property derived from its robust aromatic-fluorine interaction.

Environmental considerations surrounding fluorinated organic compounds have prompted innovations in green chemistry approaches. Current research explores catalytic bromination methods and solvent-free reactions to improve the sustainability profile of 4-Bromo-2-(trifluoromethoxy)anisole production. These developments address growing concerns about PFAS alternatives while maintaining the compound's valuable performance characteristics.

The global market for fine chemical intermediates like CAS 853771-88-7 is projected to grow at 6.2% CAGR through 2030, driven by expanding contract research organizations and generic pharmaceutical sectors. Quality control remains paramount, with manufacturers implementing QbD (Quality by Design) principles and ICH stability guidelines to ensure batch-to-batch consistency.

Emerging applications in proteolysis targeting chimeras (PROTACs) and covalent inhibitors have created new demand vectors. The compound's ability to serve as a hydrogen bond acceptor and its moderate logP value (2.8) make it particularly useful in designing targeted protein degraders—one of the most searched topics in contemporary drug discovery.

For researchers handling this material, proper personal protective equipment (PPE) and fume hood usage are recommended standard practices. While not classified as hazardous under GHS criteria, prudent laboratory procedures should always be followed when working with any chemical substance.

Future directions include exploring its potential in metal-organic frameworks (MOFs) and as a ligand in transition metal catalysis. The compound's electron-withdrawing characteristics and steric profile offer intriguing possibilities for asymmetric synthesis—an area receiving increasing attention in synthetic methodology publications.